5-imino-6-(2-methylbenzylidene)-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol
• IUPAC Name: (6Z)-5-imino-6-[(2-methylphenyl)methylidene]-2-propyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C16H16N4OS/c1-3-6-13-19-20-14(17)12(15(21)18-16(20)22-13)9-11-8-5-4-7-10(11)2/h4-5,7-9,17H,3,6H2,1-2H3/b12-9-,17-14?
• InChI Key: XJIZTJBRIRJDSK-VOBDGNOHSA-N
• Isomeric SMILES: CCCC1=NN2C(=N)/C(=C/C3=CC=CC=C3C)/C(=O)N=C2S1
• SMILES: CCCC1=NN2C(=N)C(=CC3=CC=CC=C3C)C(=O)N=C2S1

Description

5-imino-6-(2-methylbenzylidene)-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 5-imino-6-(2-methylbenzylidene)-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been studied extensively. It has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. Additionally, the compound has been shown to have anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory diseases.
Biochemical and Physiological Effects:
Studies have shown that the compound has significant biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosinase and acetylcholinesterase. Additionally, the compound has been shown to have antioxidant properties, which could be beneficial in the treatment of various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The compound has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations is that the compound is highly reactive and unstable, which could affect the accuracy of the results obtained from lab experiments.

Future Directions

There are several future directions that could be explored in the research of 5-imino-6-(2-methylbenzylidene)-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One direction could be the investigation of its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the compound could be modified to improve its stability and reactivity, which could enhance its potential applications in various fields.

Synthesis Methods

The synthesis of 5-imino-6-(2-methylbenzylidene)-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one can be achieved through a multi-step process involving the reaction of various reagents. The synthesis method involves the use of thiourea, propylamine, and 2-methylbenzaldehyde, among other reagents.

Scientific Research Applications

The compound has been the subject of extensive scientific research due to its potential applications in various fields. Studies have shown that the compound has antimicrobial, antifungal, and antitumor properties. Additionally, the compound has been shown to have potential applications in the treatment of cardiovascular diseases, diabetes, and neurological disorders.